4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine

• IUPAC Name: 4-(4-propan-2-ylphenyl)-N-(thiophen-2-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H18N2S2/c1-12(2)13-5-7-14(8-6-13)16-11-21-17(19-16)18-10-15-4-3-9-20-15/h3-9,11-12H,10H2,1-2H3,(H,18,19)
• InChI Key: LVBYWYBVIYTGSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NCC3=CC=CS3
• Molecular Formula: C17H18N2S2
• Molecular Weight: 314.5 g/mol

Description

4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine, also known as ITAM, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a thiazole-based compound that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine is not fully understood, but it is believed to act as a potent inhibitor of various enzymes and proteins involved in disease progression. 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways. It also inhibits the activity of histone deacetylases, which are involved in gene expression regulation. Additionally, 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine neurotransmitter in the brain.
Biochemical and Physiological Effects:
4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which are known to be involved in the progression of various neurodegenerative diseases. 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has several advantages for lab experiments. It is easy to synthesize and has high yield, making it a cost-effective compound for research studies. Additionally, it has shown promising results in various scientific research studies, making it a potential candidate for drug development. However, 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has some limitations for lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its mode of action. Additionally, its efficacy and safety in humans have not been fully established, and more studies are needed to determine its potential as a therapeutic agent.

Future Directions

There are several future directions for 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine research. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to determine its efficacy and safety in humans, and to optimize its pharmacokinetic and pharmacodynamic properties for drug development.

Scientific Research Applications

4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has been extensively studied for its potential application in various scientific research studies. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 4-(4-Isopropylphenyl)-n-((thiophen-2-yl)methyl)thiazol-2-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.